Cas no 1806728-66-4 (6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1806728-66-4
• MF: C₈H₄F₅NO₄
• MW: 273.113679885864
• CID: 4833356
• Update Time: 2025-11-05

6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H4F5NO4/c9-5(10)2-1-3(18-8(11,12)13)4(7(16)17)6(15)14-2/h1,5H,(H,14,15)(H,16,17)
• InChI Key： BFALQWHLUXIVFM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(=O)O)C(N1)=O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 451
• XLogP3: 2
• Topological Polar Surface Area: 75.6

Additional information on 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid

6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1806728-66-4, known as 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a difluoromethyl group at position 6, a hydroxyl group at position 2, and a trifluoromethoxy group at position 4. The carboxylic acid functional group at position 3 further enhances its chemical versatility, making it a valuable building block for various applications.

Recent studies have highlighted the potential of 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid in drug discovery. Researchers have explored its ability to modulate key biological targets, such as kinase enzymes and G-protein coupled receptors (GPCRs). For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain oncogenic kinases, suggesting its potential as a lead molecule in anticancer drug development.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. Its ability to inhibit plant pathogens has been tested in several assays, with promising results indicating its potential as a fungicide or insecticide. The trifluoromethoxy group, in particular, has been shown to enhance the compound's bioactivity by improving its lipophilicity and stability in biological systems.

The synthesis of 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the pyridine ring through cyclization reactions and the subsequent introduction of substituents via electrophilic substitution. The use of fluorinated reagents during these steps ensures the precise placement of the difluoromethyl and trifluoromethoxy groups, which are critical for the compound's biological activity.

From a materials science perspective, this compound has been studied for its electronic properties. Its pyridine ring structure and electron-withdrawing substituents make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Research conducted at leading institutions has shown that incorporating this compound into polymer blends can significantly improve their charge transport properties.

Moreover, the environmental impact of 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid has been a topic of recent interest. Studies have evaluated its biodegradability and toxicity profiles under various conditions. Preliminary findings suggest that while the compound exhibits high stability under standard environmental conditions, it does not pose significant risks to aquatic life when used responsibly.

In conclusion, 6-(Difluoromethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylic acid represents a versatile and promising molecule with applications spanning drug discovery, agrochemicals, and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions across these disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.